Cas no 4601-67-6 (Benzoxazole, 2,2'-(1,2-ethenediyl)bis-)

• Product Name: Benzoxazole, 2,2'-(1,2-ethenediyl)bis-
• CAS No: 4601-67-6
• MF: C₁₆H₁₀N₂O₂
• MW: 262.262803554535
• CID: 324143
• PubChem ID: 3784838
• Update Time: 2025-04-19

Benzoxazole, 2,2'-(1,2-ethenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-(1,2-ethenediyl)bis-
• 2-[2-(1,3-benzoxazol-2-yl)ethenyl]-1,3-benzoxazole
• DTXSID40396373
• 4601-67-6

• Inchi： 1S/C16H10N2O2/c1-3-7-13-11(5-1)17-15(19-13)9-10-16-18-12-6-2-4-8-14(12)20-16/h1-10H
• InChI Key： ABEOQSWLOAHSPF-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=NC3C=CC=CC=3O2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 262.0743
• Monoisotopic Mass: 262.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06